Cas no 2098091-55-3 (3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile
• CAS No: 2098091-55-3
• MF: C₁₀H₁₄F₂N₂O
• MW: 216.227769374847
• CID: 5728599
• PubChem ID: 121202507
• Update Time: 2025-10-29

3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-(1,1-difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile
• F1907-6321
• 3-[4-(1,1-difluoroethyl)piperidin-1-yl]-3-oxopropanenitrile
• AKOS026710690
• 2098091-55-3
• 1-Piperidinepropanenitrile, 4-(1,1-difluoroethyl)-β-oxo-
• 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C10H14F2N2O/c1-10(11,12)8-3-6-14(7-4-8)9(15)2-5-13/h8H,2-4,6-7H2,1H3
• InChI Key： XLUJXKTYTMVAOX-UHFFFAOYSA-N
• SMILES： FC(C)(C1CCN(C(CC#N)=O)CC1)F

Computed Properties

• Exact Mass: 216.10741940g/mol
• Monoisotopic Mass: 216.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 346.6±27.0 °C(Predicted)
• pka: 6.12±0.40(Predicted)

Additional information on 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile

3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile

3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile (CAS No. 2098091-55-3) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has been the subject of extensive studies in recent years. The molecule consists of a piperidine ring substituted with a 1,1-difluoroethyl group at the 4-position and a 3-keto nitrile group at the 1-position. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct the piperidine ring with high enantioselectivity, which is crucial for applications in drug discovery. The introduction of the 1,1-difluoroethyl group is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions optimized for this transformation.

One of the most notable aspects of this compound is its potential application in the development of novel therapeutic agents. Studies have shown that 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile exhibits promising biological activity in various assays, including anti-inflammatory and anticancer screening models. For instance, recent research has demonstrated that this compound can modulate key signaling pathways involved in inflammation and cancer progression, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile has also been explored for its role in materials science. The presence of fluorine atoms in the molecule contributes to its stability and reactivity under certain conditions. Researchers have investigated its potential as a precursor for advanced materials such as fluoropolymers or organofluorine compounds with tailored properties.

The study of 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3-oxopropanenitrile has also led to insights into its environmental impact and degradation pathways. Understanding how this compound interacts with environmental systems is critical for assessing its safety and sustainability. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, as well as its potential to accumulate in aquatic ecosystems.

In conclusion, 3-(4-(1,1-Difluoroethyl)piperidin-1-yl)-3 oxipropanenitrile (CAS No. 2098091 55 3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.